Cas no 1805990-84-4 (2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805990-84-4
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4850843
• Update Time: 2025-05-20

2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c1-13-3-2-4(8)12-6(9)5(3)7(10)11/h2,7H,1H3
• InChI Key： ZYDZMYHKLDARKD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=C(N=1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine

Introduction to 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805990-84-4)

2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805990-84-4, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological activity. The presence of multiple substituents, including chlorine atoms at the 2- and 6-positions, a difluoromethyl group at the 3-position, and a methoxy group at the 4-position, endows this molecule with unique chemical properties that make it valuable in synthetic chemistry.

The structural features of 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine contribute to its utility in the development of novel compounds. The electron-withdrawing nature of the chlorine atoms and the difluoromethyl group enhances electrophilic aromatic substitution reactions, while the methoxy group introduces nucleophilic centers for further functionalization. These attributes have made this compound a preferred building block in medicinal chemistry, particularly for designing small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in leveraging pyridine derivatives for therapeutic applications. Specifically, 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine has been explored as a precursor in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The compound’s ability to modulate enzyme activity through precise steric and electronic interactions has been highlighted in several cutting-edge studies. For instance, researchers have utilized this scaffold to develop potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis.

Moreover, the pharmaceutical industry has shown particular interest in pyridine derivatives due to their favorable pharmacokinetic properties. The methoxy group in 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine not only enhances solubility but also contributes to metabolic stability, making it an attractive candidate for drug development. Recent advancements in computational chemistry have further facilitated the optimization of this compound’s pharmacophore by predicting binding affinities and identifying potential lead structures through molecular docking simulations.

Agrochemical applications of 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine have also been explored. Its structural motif is reminiscent of several commercially available pesticides that target fungal and bacterial pathogens. By modifying the substituents on the pyridine ring, chemists have been able to develop novel agrochemicals with improved efficacy and reduced environmental impact. For example, derivatives of this compound have demonstrated promising activity against phytopathogenic fungi, offering a potential solution to crop diseases caused by resistant strains.

The synthesis of 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include chlorination of pre-existing pyridine derivatives followed by introduction of the difluoromethyl and methoxy groups via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving yields. These developments are particularly important for industrial applications where cost-effectiveness and scalability are critical factors.

The safety profile of 2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine is another important consideration in its utilization. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this compound in laboratory settings. Additionally, adequate ventilation should be maintained to minimize exposure to airborne particles.

In conclusion,2,6-Dichloro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805990-84-4) represents a valuable intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use as a scaffold for developing biologically active compounds targeting various diseases. As research continues to uncover new therapeutic possibilities and synthetic methodologies，this compound is poised to remain a cornerstone in medicinal chemistry innovation.